Sucrose Hexasulfate, Potassium Salt

Description

Sucrose octasulfate potassium salt is a component of sucralfate, a gastrointestinal protectant, and is an alkaline aluminum-sucrose complex that can protect the esophageal epithelium against acid injury by inhibiting peptic hydrolysis and raising gastric pH . It has been used as a heparin surrogate because it can bind to exosite II of thrombin and inhibit its catalytic activity . Studies have also shown that it can inhibit tumor growth in mouse melanoma and lung carcinoma models by preventing fibroblast growth factor 2 (FGF-2) binding to endothelial cells and removing any pre-bound FGF-2 . Silver sucrose octasulfate has demonstrated efficacy in promoting wound healing after endoscopic sinus surgery, showing its potential as a glycosaminoglycan analog to facilitate enhanced recovery and tissue regeneration .

This compound has several synonyms, including potassium sucrose octasulfate, Sucrose octasulfate potassium salt, Sucrosofate potassium anhydrous and octapotassium;[(2R,3R,4S,5R,6R)-2-[(2S,3S,4R,5R)-3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-3,5-disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate . Its molecular weight is 1287.5 g/mol . The molecular formula is C12H14K8O35S8 .

Sucrose hexasulfate (potassium salt) is a polysulfated disaccharide that is used as a reference standard for sucralfate .

• CAS No.: 386229-70-5
• Product Name: Sucrose Hexasulfate, Potassium Salt
• Molecular Formula: C12H22KO29S6
• Molecular Weight: 861.8 g/mol
• IUPAC Name: hexapotassium;[2-[3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)-3-sulfonatooxyoxan-4-yl] sulfate
• Standard InChI: InChI=1S/C12H22O29S6.K/c13-1-4-6(14)8(39-45(24,25)26)9(40-46(27,28)29)11(35-4)37-12(3-34-43(18,19)20)10(41-47(30,31)32)7(38-44(21,22)23)5(36-12)2-33-42(15,16)17;/h4-11,13-14H,1-3H2,(H,15,16,17)(H,18,19,20)(H,21,22,23)(H,24,25,26)(H,27,28,29)(H,30,31,32);/t4-,5-,6-,7-,8+,9-,10+,11-,12+;/m1./s1
• Standard InChIKey: MHTXMFGBWXJQID-AKSHDPDZSA-N
• SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])O)O.[K+].[K+].[K+].[K+].[K+].[K+]
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)O)O.[K]
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: 1,3,4,6-Tetra-O-sulfo-β-D-fructofuranosyl α-D-Glucopyranoside 2,3-Bis(hydrogen sulfate) Hexapotassium Salt
• PubChem Compound: 156588722
• Last Modified: Sep 14 2023